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Compound of Interest

Compound Name: 6-Ethyl-2-methyloctane

CAS No.: 62016-19-7

Cat. No.: B12658680

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for branched

alkanes, with a focus on compounds structurally similar to 6-Ethyl-2-methyloctane. Due to the

limited availability of data on this specific isomer, this guide employs a read-across approach,

leveraging toxicological information from a range of linear and branched alkanes, particularly

within the C9 to C15 carbon range. This document is intended to serve as a resource for

researchers, scientists, and drug development professionals in understanding the potential

toxicological profile of this class of compounds.

Executive Summary
Branched alkanes, such as 6-Ethyl-2-methyloctane, are generally characterized by low acute

and systemic toxicity.[1] The primary health concern associated with these substances is

aspiration toxicity, which can lead to severe chemical pneumonitis if the substance is ingested

and enters the lungs.[2][3] They are typically slight to mild skin and eye irritants and are not

considered to be skin sensitizers or genotoxic.[1] Repeated exposure is not likely to cause
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systemic toxicity or adverse reproductive or developmental effects at doses up to 1000 mg/kg

bw/day in animal studies.[1]

Toxicological Data
The following tables summarize the available quantitative toxicological data for various

branched and linear alkanes, which can be used to infer the toxicological profile of 6-Ethyl-2-
methyloctane.

Table 1: Acute Toxicity Data
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Chemical
Class/Subst
ance

Test Type Route Species LD50/LC50 Reference

Analogue of

C8-C18

branched

alkanes

Acute Oral

Toxicity

(OECD TG

423)

Oral Rat
> 2000 mg/kg

bw
[1]

Analogue of

C8-C18

branched

alkanes

Acute Dermal

Toxicity

(OECD TG

402)

Dermal Rat
> 2000 mg/kg

bw
[1]

n-Nonane

Acute

Inhalation

Toxicity

Inhalation Mouse
4467 ppm (8-

hour)
[1]

C9-C14

Aliphatic

Hydrocarbon

s (<2%

aromatics)

Acute Oral

Toxicity
Oral Rat > 5000 mg/kg

C9-C14

Aliphatic

Hydrocarbon

s (<2%

aromatics)

Acute Dermal

Toxicity
Dermal Rat > 5000 mg/kg

C9-C14

Aliphatic

Hydrocarbon

s (<2%

aromatics)

Acute

Inhalation

Toxicity

Inhalation Rat
> 4951 mg/m³

(4-hour)

2,2,4-

Trimethylpent

ane

(Isooctane)

Acute Oral

Toxicity
Oral Rat > 5000 mg/kg [4]
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2,2,4-

Trimethylpent

ane

(Isooctane)

Acute Dermal

Toxicity
Dermal Rabbit > 2000 mg/kg [4]

2,2,4-

Trimethylpent

ane

(Isooctane)

Acute

Inhalation

Toxicity

Inhalation Rat
> 33.52 mg/L

(4-hour)
[4]

Table 2: Repeated Dose Toxicity
Chemical
Class/Subst
ance

Test Type Route Species NOAEL Reference

Analogue of

C8-C18

branched

alkanes

Repeated

Oral Toxicity
Oral Rat

up to 1000

mg/kg bw/day
[1]

C10-C13

Dearomatize

d Solvent

90-day Oral

Gavage
Oral Rat

BMDL: 1857

mg/kg/day

(based on

increased

serum ALT)

[5][6]

Table 3: Genotoxicity
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Chemical
Class/Substan
ce

Test Type System Result Reference

Analogue of C8-

C18 branched

alkanes

Ames Test

(OECD TG 471)
S. typhimurium Negative [1]

Analogue of C8-

C18 branched

alkanes

In vitro

Mammalian Cell

Gene Mutation

Test

Mouse

Lymphoma

L5178Y cells

Negative

C9-C14 Aliphatic

Hydrocarbons

(<2% aromatics)

Not specified Not specified Not genotoxic

Table 4: Skin and Eye Irritation/Sensitization
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Chemical
Class/Substan
ce

Test Type Species Result Reference

Analogue of C8-

C18 branched

alkanes

Skin Irritation

(OECD TG 404)
Rabbit Mild irritant [1]

Analogue of C8-

C18 branched

alkanes

Eye Irritation

(OECD TG 405)
Rabbit Slight irritant [1]

Analogue of C8-

C18 branched

alkanes

Skin

Sensitization

(Magnusson-

Kligman)

Guinea Pig Not a sensitizer [1]

Analogue of C8-

C18 branched

alkanes

Skin

Sensitization

(LLNA; OECD

TG 429)

Mouse Not a sensitizer [1]

C15-C16

Branched

Alkanes

Skin

Sensitization (in

vitro SENS-IS

test)

In vitro

Not a skin irritant

or sensitizer at

100%

[7]

Experimental Protocols
Detailed methodologies for key toxicological assays are outlined below, based on OECD

guidelines.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

Principle: This method uses a stepwise procedure with a small number of animals per step to

classify a substance into a toxicity class based on the observed mortality.

Test Animals: Typically, young adult female rats are used.
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Procedure:

A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is administered orally by gavage to a

group of three animals.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Body weight is recorded weekly.

The outcome of the first step determines the next step:

If mortality is observed, the test is repeated at a lower dose.

If no mortality is observed, the test is repeated at a higher dose until mortality is

observed or the limit dose (2000 mg/kg or 5000 mg/kg) is reached without mortality.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.

Genotoxicity - OECD Test Guideline 471 (Bacterial
Reverse Mutation Test - Ames Test)

Principle: This in vitro assay uses amino acid-requiring strains of Salmonella typhimurium

and Escherichia coli to detect point mutations, which are revertants that can grow on an

amino acid-deficient medium.[8]

Test System: At least five strains of bacteria are used, including TA98, TA100, TA1535,

TA1537, and either TA102 or E. coli WP2 uvrA (pKM101).

Procedure:

The test substance is tested with and without a metabolic activation system (S9 mix from

rat liver).

Bacteria are exposed to the test substance at a range of concentrations.

The number of revertant colonies is counted for each concentration and compared to the

solvent control.
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Endpoint: A substance is considered mutagenic if it produces a concentration-related

increase in the number of revertant colonies.

Repeated Dose 90-Day Oral Toxicity Study in Rodents -
OECD Test Guideline 408

Principle: This study provides information on the potential health hazards arising from

repeated exposure to a substance over a prolonged period.

Test Animals: Typically, rats are used.

Procedure:

The test substance is administered orally (e.g., by gavage or in the diet) daily to several

groups of animals at different dose levels for 90 days.

A control group receives the vehicle only.

Animals are observed daily for clinical signs of toxicity.

Body weight and food/water consumption are measured weekly.

Hematology, clinical biochemistry, and urinalysis are performed at the end of the study.

All animals are subjected to a full necropsy, and organs are weighed and examined

histopathologically.

Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) is determined, which is the

highest dose at which no adverse effects are observed.

Mandatory Visualizations
Signaling Pathways
Some branched alkanes, such as pristane, are known to activate the innate immune system.

One of the implicated pathways is the Toll-like Receptor 7 (TLR7) signaling cascade, which is

typically involved in the recognition of single-stranded RNA viruses.
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Caption: TLR7 signaling pathway activation by branched alkanes.

Exposure to hydrocarbons can induce oxidative stress, a state of imbalance between the

production of reactive oxygen species (ROS) and the body's ability to detoxify them. This can

lead to cellular damage.
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Caption: Induction of oxidative stress by branched alkanes.

Experimental and Logical Workflows
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The following diagram illustrates a typical workflow for the toxicological assessment of a new

branched alkane.
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Caption: Toxicological assessment workflow for branched alkanes.

Aspiration is a key hazard for low-viscosity hydrocarbons. The mechanism involves direct

damage to the lung tissue.

Ingestion

Aspiration into Lungs

Disruption of
Pulmonary Surfactant

Inflammatory ResponseAlveolar Collapse

Chemical Pneumonitis

Click to download full resolution via product page

Caption: Mechanism of aspiration toxicity for hydrocarbons.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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